Cas no 823795-86-4 (4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-)

4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)- structure
823795-86-4 structure
Product Name:4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-
CAS No:823795-86-4
MF:C16H15FN4
MW:282.315506219864
CID:692996
PubChem ID:59517597
Update Time:2025-04-19

4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)-
    • 2-(2-fluorophenyl)-N,N-dimethyl-5-(1H-pyrrol-2-yl)pyrimidin-4-amine
    • DTXSID40732252
    • 823795-86-4
    • SCHEMBL12929772
    • Inchi: 1S/C16H15FN4/c1-21(2)16-12(14-8-5-9-18-14)10-19-15(20-16)11-6-3-4-7-13(11)17/h3-10,18H,1-2H3
    • InChI Key: GCBZRTOSWTZKAK-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=NC=C(C2=CC=CN2)C(=N1)N(C)C

Computed Properties

  • Exact Mass: 282.12807466g/mol
  • Monoisotopic Mass: 282.12807466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.8Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk